Cas no 6486-54-0 (2,7-Naphthalenedisulfonicacid,4-amino-3-[2-[4'-[2-(1-amino-5-sulfo-2-naphthalenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-5-hydroxy-6-(2-phenyldiazenyl)-,sodium salt (1:3))

• Product Name: 2,7-Naphthalenedisulfonicacid,4-amino-3-[2-[4'-[2-(1-amino-5-sulfo-2-naphthalenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-5-hydroxy-6-(2-phenyldiazenyl)-,sodium salt (1:3)
• CAS No: 6486-54-0
• MF: C₃₈H₂₅N₈Na₃O₁₀S₃
• MW: 918.817016363144
• CID: 504468
• PubChem ID: 156025086
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid,4-amino-3-[2-[4'-[2-(1-amino-5-sulfo-2-naphthalenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-5-hydroxy-6-(2-phenyldiazenyl)-,sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,4-amino-3-[2-[4'-[2-(1-amino-5-sulfo-2-naphthalenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-5-hydroxy-6-(2-phenyldiazenyl)-,sodium salt (1:3)
• 2,7-Naphthalenedisulfonicacid,4-amino-3-[2-[4'-[2-(1-amino-5-sulfo-2-naphthalenyl)diazenyl][1,1'-biphenyl]-4-yl]diazenyl]-5-h
• 4-amino-3-[[4-[4-[(1-amino-5-sulfonaphthalen-2-yl)diazenyl]phenyl]phenyl]diazenyl]-5-oxo-6-(phenylhydrazinylidene)naphthalene-2,7-disulfonic acid
• AC1NUUH9
• AG-G-43647
• C.I. Direct Black 131
• CTK5C1797
• Erie Black CW (*Trisodium salt*)
• NSC79745
• Paradiamine Blue Black 3B Extra Conc
• Pontamine Black AWG (*Trisodium salt*)
• Special Black 3G (*Trisodium salt*)
• 6486-54-0
• DTXSID901023705
• NSC 79745
• 2,7-Naphthalenedisulfonic acid, 4-amino-3-((4'-((1-amino-5-sulfo-2-naphthalenyl)azo)(1,1'-biphenyl)-4-yl)azo)-5-hydroxy-6-(phenylazo)-, trisodium salt

• Inchi： 1S/C38H28N8O10S3.3Na/c39-34-28-7-4-8-30(57(48,49)50)27(28)17-18-29(34)44-41-25-13-9-21(10-14-25)22-11-15-26(16-12-22)43-45-36-31(58(51,52)53)19-23-20-32(59(54,55)56)37(38(47)33(23)35(36)40)46-42-24-5-2-1-3-6-24;;;/h1-20,47H,39-40H2,(H,48,49,50)(H,51,52,53)(H,54,55,56);;;/q;3*+1/p-3/b44-41+,45-43+,46-42+;;;
• InChI Key： QRZSQKMRRPBBJK-YVDSLREOSA-K
• SMILES： S(C1=C(C(=C2C(=C(C(=CC2=C1)S(=O)(=O)[O-])/N=N/C1C=CC=CC=1)O)N)/N=N/C1C=CC(=CC=1)C1C=CC(=CC=1)/N=N/C1C=CC2=C(C=CC=C2C=1N)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 852.10934
• Monoisotopic Mass: 875.098821
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 60
• Rotatable Bond Count: 10
• Complexity: 1980
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 331

Experimental Properties

• Density: 1.659
• Refractive Index: 1.775
• PSA: 306.05
• LogP: 13.92110